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Compound of Interest

Compound Name: Montelukast sulfoxide

Cat. No.: B3060910

For Researchers, Scientists, and Drug Development Professionals

Introduction

Montelukast, a potent and selective cysteinyl leukotriene receptor antagonist, is widely used in
the management of asthma and allergic rhinitis. During its synthesis, storage, and metabolism,
Montelukast can degrade to form various impurities, with Montelukast sulfoxide being a
primary oxidative degradation product and a known human metabolite.[1][2] The presence of
impurities can impact the safety, efficacy, and stability of the final drug product. Therefore,
comprehensive solid-state characterization of impurities like Montelukast sulfoxide is a critical
step in drug development and quality control.

This document provides a detailed overview of the analytical techniques and protocols for the
solid-state characterization of Montelukast sulfoxide. Due to the limited availability of public
domain experimental data for isolated Montelukast sulfoxide, this application note presents
representative data and standardized protocols to guide researchers in their analytical
endeavors.

Physicochemical Properties

A summary of the key physicochemical properties of Montelukast sulfoxide is presented in
Table 1.
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Property Value Reference
2-[1-[[(AR)-1-[3-[(E)-2-(7-
chloroquinolin-2-

l)ethenyllphenyl]-3-[2-(2-

Chemical Name ) Yiphenyl-3-{2-( [3]
hydroxypropan-2-
yl)phenyl]propyl]sulfinylmethyl]
cyclopropyl]acetic acid

Molecular Formula C35H36CINO4S [3114]

Molecular Weight 602.2 g/mol [31[4]

CAS Number 1152185-58-4 [3]

Solid-State Characterization Techniques

A typical workflow for the solid-state characterization of a pharmaceutical impurity such as

Montelukast sulfoxide is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solid-State Characterization of Montelukast Sulfoxide:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3060910#solid-state-characterization-of-montelukast-
sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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